Cas no 771521-18-7 (3-amino-3-(5-bromofuran-2-yl)propanamide)

• Product Name: 3-amino-3-(5-bromofuran-2-yl)propanamide
• CAS No: 771521-18-7
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD06216665
• CID: 5604186
• PubChem ID: 43147975
• Update Time: 2025-06-08

3-amino-3-(5-bromofuran-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanamide, β-amino-5-bromo-
• 3-amino-3-(5-bromofuran-2-yl)propanamide

• MDL： MFCD06216665
• Inchi： 1S/C7H9BrN2O2/c8-6-2-1-5(12-6)4(9)3-7(10)11/h1-2,4H,3,9H2,(H2,10,11)
• InChI Key： NVFDVXSDUHWAHD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N)CC(=O)N

Experimental Properties

• Density: 1.630±0.06 g/cm3(Predicted)
• Boiling Point: 377.7±42.0 °C(Predicted)
• pka: 16.10±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(5-bromofuran-2-yl)propanamide

Professional Introduction to 3-amino-3-(5-bromofuran-2-yl)propanamide (CAS No. 771521-18-7)

3-amino-3-(5-bromofuran-2-yl)propanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number CAS No. 771521-18-7, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this amide derivative incorporates a brominated furan moiety, which enhances its reactivity and makes it a valuable intermediate in organic synthesis.

The< strong>5-bromofuran-2-yl substituent in the molecule plays a crucial role in its chemical behavior, enabling various transformations that are useful in medicinal chemistry. This group is particularly interesting because it can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Such reactivity is highly valued in the design of novel therapeutic agents, where structural diversity is often key to achieving desired pharmacological effects.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>3-amino-3-(5-bromofuran-2-yl)propanamide. Research has indicated that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory and anticancer applications. The< strong>furan ring, known for its ability to interact with biological targets, contributes to the compound's potential as a lead molecule in drug discovery.

One of the most compelling aspects of< strong>3-amino-3-(5-bromofuran-2-yl)propanamide is its versatility as a synthetic building block. The presence of both an amide group and a brominated furan moiety allows for further functionalization through techniques such as cross-coupling reactions, hydrogenation, and oxidation. These transformations are essential for tailoring the compound's properties to meet specific pharmacological requirements.

The< strong>CAS No. 771521-18-7 designation ensures that researchers can reliably identify and obtain this compound for their studies. As a standardized identifier, it facilitates communication and collaboration within the scientific community, ensuring that experiments are reproducible and data is accurately reported.

Recent advancements in computational chemistry have also highlighted the importance of< strong>3-amino-3-(5-bromofuran-2-yl)propanamide in drug design. Molecular modeling studies suggest that this compound can interact with biological targets in ways that may lead to novel therapeutic interventions. The ability to predict these interactions computationally accelerates the drug discovery process, making compounds like this one increasingly valuable.

The synthesis of< strong>3-amino-3-(5-bromofuran-2-yl)propanamide involves multiple steps that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern techniques such as flow chemistry and catalytic processes. These methods not only improve the efficiency of production but also minimize waste, aligning with the principles of green chemistry.

In conclusion, 3-amino-3-(5-bromofuran-2-yl)propanamide (CAS No. 771521-18-7) is a compound of considerable interest in pharmaceutical research due to its unique structural features and potential applications. Its reactivity, synthetic utility, and pharmacological relevance make it a promising candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new medicines.